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Compound of Interest

Compound Name: ML604440

Cat. No.: B15582585

Audience: Researchers, scientists, and drug development professionals.
Introduction:

ML604440 is a potent, specific, and cell-permeable inhibitor of the proteasome 1i (LMP2)
subunit.[1][2][3] The immunoproteasome is a specialized form of the proteasome found in cells
of hematopoietic origin and in other cells upon stimulation with pro-inflammatory cytokines.[4]
By selectively targeting the LMP2 subunit, ML604440 serves as a valuable tool for
investigating the role of the immunoproteasome in various physiological and pathological
processes, including autoimmune diseases and inflammatory responses.[1][2][4] These
application notes provide a detailed protocol for the preparation of a stock solution of
ML604440 using dimethyl sulfoxide (DMSO) as a solvent, ensuring optimal solubility and
stability for use in a variety of experimental settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ML604440 is provided in the table
below. This information is critical for accurate stock solution preparation and experimental
design.
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Property Value Reference
Molecular Formula C17H24BF3N204 [2]
Molecular Weight 388.19 g/mol [2]

CAS Number 1140517-08-3 2]
Appearance Solid powder [2]
Solubility in DMSO 100 mg/mL (257.61 mM) [11[2]

Experimental Protocols
Preparation of a 10 mM ML604440 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of ML604440 in DMSO, a
commonly used concentration for in vitro experiments.[4][5]

Materials:

e ML604440 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes

e \Vortex mixer

» Ultrasonic bath (optional, but recommended)[1][2]

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

o Equilibrate Reagents: Allow the ML604440 powder and DMSO to equilibrate to room
temperature before use. This is particularly important for the DMSO, as its viscosity changes

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-114170/ML604440-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-114170/ML604440-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-114170/ML604440-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-114170/ML604440-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/ml604440.html
https://file.medchemexpress.com/batch_PDF/HY-114170/ML604440-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15582585?utm_src=pdf-body
https://www.benchchem.com/product/b15582585?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6280796/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2020.603278/full
https://www.benchchem.com/product/b15582585?utm_src=pdf-body
https://www.medchemexpress.com/ml604440.html
https://file.medchemexpress.com/batch_PDF/HY-114170/ML604440-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15582585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

with temperature.

o Weigh ML604440: Accurately weigh the desired amount of ML604440 powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 3.88 mg of ML604440.

o Calculation: Molecular Weight (388.19 g/mol ) x Molarity (0.010 mol/L) x Volume (0.001 L)
=0.00388 g = 3.88 mg

e Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed ML604440 powder.
For the example above, add 1 mL of DMSO.

o Promote Dissolution: Vortex the solution vigorously for 1-2 minutes to aid dissolution. If the
compound does not fully dissolve, sonicate the solution in an ultrasonic water bath for 10-15
minutes.[1][2] Visually inspect the solution to ensure there are no visible particles.

 Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes or amber glass vials.[6]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][2][6]

Note on DMSO Concentration in Final Assays: When preparing working solutions for cell-based
assays, ensure the final concentration of DMSO is kept low (typically below 0.5%) to avoid
solvent-induced cytotoxicity.[6][7]

Workflow for ML604440 Stock Solution Preparation
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Workflow for ML604440 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of ML604440 in
DMSO.

Signaling Pathway and Mechanism of Action

ML604440 exerts its biological effects by inhibiting the LMP2 (31i) subunit of the
immunoproteasome. This inhibition has several downstream consequences that are relevant to
its use in immunology and autoimmune disease research.

Key Effects of ML604440-Mediated LMP2 Inhibition:

e Impaired MHC Class | Antigen Presentation: The immunoproteasome is crucial for
generating peptides from intracellular antigens for presentation by MHC class | molecules.
Inhibition of LMP2 can alter the repertoire of presented peptides, thereby affecting T-cell
responses.[4]

e Modulation of Cytokine Secretion: Inhibition of the immunoproteasome has been shown to
reduce the secretion of pro-inflammatory cytokines such as IL-6.[4]

e Inhibition of T Helper 17 (Th17) Cell Differentiation: The differentiation of naive CD4+ T cells
into pro-inflammatory Th17 cells can be suppressed by immunoproteasome inhibition.[4]

It has been observed that the co-inhibition of both LMP2 and LMP7 (35i) subunits of the
immunoproteasome can lead to synergistic effects in the treatment of autoimmune diseases.[4]

Signaling Pathway of ML604440 Action
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Mechanism of Action of ML604440
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Caption: A diagram illustrating the inhibitory action of ML604440 on the LMP2 subunit and its
downstream effects.

Quantitative Data Summary

The following tables provide a quick reference for preparing various concentrations of
ML604440 stock solutions and recommended storage conditions.

Table 1: Preparation of ML604440 Stock Solutions in DMSO
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Desired Mass of ML604440 Mass of ML604440 Mass of ML604440
Concentration for 1 mL of DMSO for 5 mL of DMSO for 10 mL of DMSO
1mM 0.388 mg 1.94 mg 3.88 mg

5 mM 1.94 mg 9.70 mg 19.41 mg

10 mM 3.88 mg 19.41 mg 38.82 mg

100 mM 38.82 mg 194.10 mg 388.19 mg

Table 2: Storage and Stability of ML604440 Solutions

Storage Condition Powder In DMSO Reference
-20°C 3years 1 month [2][6]

4°C 2 years - [2][6]

-80°C - 6 months [1][2][6]

Note: It is strongly recommended to avoid repeated freeze-thaw cycles of the stock solution to
maintain its stability and efficacy.[6] Aliquoting into single-use volumes is the best practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for ML604440 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582585#preparing-ml604440-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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